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Compound of Interest

Compound Name: 2,6-Dichloro-4-methoxyaniline

Cat. No.: B019904 Get Quote

An In-Depth Technical Overview of 2,6-Dichloro-4-methoxyaniline

This document provides a concise summary of the fundamental physicochemical properties of

2,6-Dichloro-4-methoxyaniline, a compound of interest for researchers and professionals in

drug development and chemical synthesis.

Physicochemical Data Summary
The core molecular properties of 2,6-Dichloro-4-methoxyaniline are presented below. This

data is essential for stoichiometric calculations, analytical characterization, and experimental

design.

Parameter Value

Molecular Formula C7H7Cl2NO[1]

Molecular Weight 192.04 g/mol [1][2]

CAS Number 6480-66-6

Molecular Composition
The chemical formula, C7H7Cl2NO, delineates the elemental composition of a single molecule

of 2,6-Dichloro-4-methoxyaniline. This structure is comprised of a central aromatic ring
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system with specific substitutions that determine its chemical reactivity and physical properties.

The diagram below illustrates the constituent elements of the molecule.

2,6-Dichloro-4-methoxyaniline (C7H7Cl2NO)

Elemental Composition

Core Molecule

Carbon (C)
7 atoms

Hydrogen (H)
7 atoms

Chlorine (Cl)
2 atoms

Nitrogen (N)
1 atom

Oxygen (O)
1 atom

Click to download full resolution via product page

Caption: Elemental composition of 2,6-Dichloro-4-methoxyaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [2,6-Dichloro-4-methoxyaniline molecular weight and
formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b019904#2-6-dichloro-4-methoxyaniline-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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